Yunaconitoline

• Molecular Formula: C34H43NO10
• Molecular Weight: 625.7 g/mol
• InChI: InChI=1S/C34H43NO10/c1-7-35-16-31(17-40-3)22(37)12-13-32-21-14-33(39)23(42-5)15-34(45-18(2)36,25(28(32)35)26(43-6)27(31)32)24(21)29(33)44-30(38)19-8-10-20(41-4)11-9-19/h8-13,21,23-29,39H,7,14-17H2,1-6H3/t21-,23+,24-,25-,26+,27-,28-,29-,31+,32-,33-,34-/m1/s1
• InChIKey: SHTGLCWQWPWURU-KGHDJVSRSA-N

Yunaconitoline: Diterpenoid Alkaloid Reference Standard

Yunaconitoline (also designated Yunaconitine or YAC) is a C19-diterpenoid alkaloid isolated primarily from the roots of Aconitum bulleyanum and A. vilmorinianum [1]. It is classified among the 'hidden toxic' Aconitum alkaloids, distinct from the primary toxic constituents aconitine, mesaconitine, and hypaconitine [2]. With a molecular formula of C₃₅H₄₉NO₁₁ and molecular weight of 659.77 g/mol, this compound is utilized exclusively as a research reference standard for analytical method development, toxicological mechanistic studies, and pharmacological safety assessment [3].

Phytochemical reference standard

Aconitum alkaloid identification

LC-MS and NMR method development

• [1] Yunaconitoline. CAS 259099-25-7. MedChemExpress. Natural Product. Molecular Weight 625.71, Formula C34H43NO10. Available at: https://www.medchemexpress.eu/yunaconitoline.html View Source
• [2] Xu Y, et al. Systematic investigation on the distribution of four hidden toxic Aconitum alkaloids in commonly used Aconitum herbs and their acute toxicity. J Pharm Biomed Anal. 2022;207:114411. doi:10.1016/j.jpba.2021.114411. View Source
• [3] Yunaconitine. PubChem CID 441731. Molecular Formula C35H49NO11. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Yunaconitine View Source

Why Generic Substitution of Aconitum Alkaloids Fails

The interchange of Yunaconitoline (YAC) with other Aconitum alkaloids such as aconitine, mesaconitine, or crassicauline A (CCA) is scientifically invalid and potentially hazardous in analytical and toxicological applications. YAC exhibits a unique combination of extreme acute oral toxicity (LD₅₀ = 2.37 mg/kg in mice), a distinct metabolic pathway critically dependent on CYP3A4, and function as a sensitive P-glycoprotein (P-gp) efflux substrate [1][2]. Unlike the more extensively studied aconitine, YAC demonstrates approximately 2.4-fold higher acute oral toxicity than its close structural analog crassicauline A (CCA, LD₅₀ = 5.60 mg/kg) and nearly 9-fold higher intravenous toxicity than CCA [1]. Furthermore, its brain accumulation increases by 12- to 19-fold upon P-gp inhibition—a pharmacokinetic vulnerability not uniformly shared across the class [2]. Substitution in analytical reference standards or in vivo toxicology models without accounting for these specific parameters will yield inaccurate quantification and misleading safety assessments.

Structural mismatch alters bioactivity

C-3 hydroxyl absence in yunaconitoline may shift hydrogen bonding and target interaction compared to yunaconitine.

Toxicity profile divergence

Yunaconitine cardiotoxicity at low oral doses (0.09 mg/kg) may not predict yunaconitoline safety margins.

Analytical method interference

Unverified alkaloid mixtures can confound UPLC-MS/MS retention times and quantitation, requiring compound-specific standards.

• [1] Xu Y, et al. Systematic investigation on the distribution of four hidden toxic Aconitum alkaloids in commonly used Aconitum herbs and their acute toxicity. J Pharm Biomed Anal. 2022;207:114411. doi:10.1016/j.jpba.2021.114411. View Source
• [2] Li X, et al. Role of P-glycoprotein in Regulating the Efficacy, Toxicity and Pharmacokinetics of Yunaconitine. Drug Des Devel Ther. 2024;18:1015-1028. doi:10.2147/DDDT.S453123. View Source

Quantitative Differentiation from Structural Analogs

Structural Differentiation vs. Yunaconitine

Yunaconitine (YAC) demonstrates the highest acute oral toxicity among the four 'hidden toxic' Aconitum alkaloids systematically evaluated. In a standardized UDP (up-and-down procedure) assay using female ICR mice, YAC exhibited an oral LD₅₀ of 2.37 mg/kg, which is approximately 2.4-fold more toxic than crassicauline A (CCA, LD₅₀ = 5.60 mg/kg), approximately 25-fold more toxic than 8-deacetylyunaconitine (DYA, LD₅₀ = 60.0 mg/kg), and approximately 318-fold more toxic than 8-deacetylcrassicauline A (DCA, LD₅₀ = 753 mg/kg) [1]. Intravenous administration further accentuates this toxicity gradient, with YAC exhibiting an LD₅₀ of 0.200 mg/kg compared to 0.980 mg/kg for CCA, representing a 4.9-fold difference [1].

C-3 Hydroxyl Group

Class-level

Absent in yunaconitoline vs. present in yunaconitine

Structural identity differentiates toxicity profiles

C-3 hydroxyl absence alters target interaction

Evidence Dimension	Acute toxicity — oral half-lethal dose (LD₅₀)
Target Compound Data	LD₅₀ = 2.37 mg/kg (oral); LD₅₀ = 0.200 mg/kg (i.v.)
Comparator Or Baseline	Crassicauline A (CCA): LD₅₀ = 5.60 mg/kg (oral), 0.980 mg/kg (i.v.); 8-Deacetylyunaconitine (DYA): LD₅₀ = 60.0 mg/kg (oral); 8-Deacetylcrassicauline A (DCA): LD₅₀ = 753 mg/kg (oral)
Quantified Difference	YAC is 2.4-fold more toxic than CCA (oral); 4.9-fold more toxic than CCA (i.v.); 25.3-fold more toxic than DYA (oral); 318-fold more toxic than DCA (oral)
Conditions	Female ICR mice; up-and-down procedure (UDP); UHPLC-QQQ-MS/MS method for compound verification

Why This Matters

For procurement of toxicological reference standards, the selection of YAC over CCA or DYA is essential for establishing accurate lower-bound safety thresholds in herbal medicine toxicity screening, as the 2.4- to 318-fold potency differences preclude the use of less toxic analogs as representative surrogates.

• [1] Xu Y, et al. Systematic investigation on the distribution of four hidden toxic Aconitum alkaloids in commonly used Aconitum herbs and their acute toxicity. J Pharm Biomed Anal. 2022;207:114411. doi:10.1016/j.jpba.2021.114411. View Source

Differential Cytotoxicity Profiles

Yunaconitine (YAC) is a sensitive substrate of the efflux transporter P-glycoprotein (P-gp), a property that critically modulates its tissue distribution and neurotoxicity risk. In Caco-2 cell monolayer bidirectional transport assays, co-incubation with the P-gp inhibitor verapamil significantly reduced the efflux ratio (ER) of YAC from 20.41 to 1.07 (P < 0.05), confirming active P-gp-mediated efflux [1]. In vivo, using Mdr1a gene-knocked-out (Mdr1a⁻/⁻) mice deficient in P-gp versus wild-type FVB mice, the half-lethal dose (LD₅₀) of YAC decreased from 2.13 mg/kg to 0.24 mg/kg—an 8.9-fold increase in apparent toxicity upon P-gp loss (P < 0.05) [1]. Brain accumulation of YAC in Mdr1a⁻/⁻ mice increased by 12-fold and 19-fold at 30 and 120 minutes post-oral administration, respectively, compared to wild-type controls (P < 0.05) [1]. While class-level inference suggests that some Aconitum alkaloids may interact with P-gp, the magnitude of YAC's efflux ratio (20.41) and the 8.9-fold LD₅₀ shift upon P-gp ablation represent quantitatively defined parameters that are not uniformly established for all class members [1].

Cytotoxicity comparison

Context-dependent

Yunaconitoline activity not reported; yunaconitine showed moderate effect

Cytotoxicity context may not extrapolate

Requires compound-specific testing

Evidence Dimension	P-gp efflux ratio (ER) in Caco-2 monolayers; LD₅₀ shift upon P-gp deficiency
Target Compound Data	ER = 20.41 (basal-to-apical/apical-to-basal); ER with verapamil = 1.07; LD₅₀ in wild-type = 2.13 mg/kg; LD₅₀ in Mdr1a⁻/⁻ mice = 0.24 mg/kg
Comparator Or Baseline	Wild-type FVB mice (baseline LD₅₀ = 2.13 mg/kg) vs. P-gp-deficient Mdr1a⁻/⁻ mice
Quantified Difference	ER reduction of 94.8% with verapamil; LD₅₀ decreased 8.9-fold upon P-gp deficiency; brain accumulation increased 12- to 19-fold
Conditions	Caco-2 cell monolayers with verapamil (P-gp inhibitor); male Mdr1a⁻/⁻ and wild-type FVB mice, oral administration

Why This Matters

Procurement decisions for drug-drug interaction (DDI) studies and neurotoxicity assessments must account for YAC's documented P-gp substrate sensitivity, as co-administration with P-gp inhibitors can increase brain exposure by up to 19-fold—a quantitative risk factor that may not be extrapolated from other Aconitum alkaloids without direct comparative data.

• [1] Li X, et al. Role of P-glycoprotein in Regulating the Efficacy, Toxicity and Pharmacokinetics of Yunaconitine. Drug Des Devel Ther. 2024;18:1015-1028. doi:10.2147/DDDT.S453123. View Source

Toxicological Safety Margin Comparison

Yunaconitine (YAC) exhibits a metabolic profile that is critically and predominantly dependent on CYP3A4, a characteristic that distinguishes it mechanistically from other Aconitum alkaloids. In human liver microsome (HLM) incubations, YAC is oxidized into 20 distinct metabolites [1]. Of these, 16 metabolites are primarily generated by CYP3A4, and 4 metabolites are generated exclusively by CYP3A4—demonstrating that CYP3A4 possesses 'critical metabolic superiority' for YAC clearance [1]. The CYP3A inhibitor ketoconazole (KCZ) significantly suppressed the formation of all 20 metabolites, with 9 metabolites being suppressed completely (P < 0.05) [1]. In vivo, when Cyp3a was inhibited in mice, plasma exposure (Cmax and AUC₀₋ₜ), cardiotoxicity, and neurotoxicity of YAC were all remarkably enhanced (P < 0.05) [1].

Acute toxicity (LD50)

Context-dependent

Yunaconitine LD50: 0.585 mg/kg i.p.

LD50 mismatch precludes direct substitution

Yunaconitoline LD50 not publicly available

Evidence Dimension	CYP3A4 metabolic contribution and inhibitor sensitivity
Target Compound Data	20 total metabolites formed in HLM; 16 metabolites primarily CYP3A4-dependent; 4 metabolites exclusively CYP3A4-generated; 9 of 20 metabolites completely suppressed by ketoconazole
Comparator Or Baseline	Other Aconitum alkaloids (aconitine, mesaconitine, hypaconitine) as metabolic reference class
Quantified Difference	CYP3A4 accounts for 80% (16/20) of primary metabolite generation and 100% of exclusive metabolite generation for YAC; complete suppression of 45% (9/20) of metabolites by CYP3A inhibition
Conditions	Human liver microsomes (HLM); recombinant CYP3A4 enzyme; ketoconazole (KCZ) as CYP3A inhibitor; in vivo mouse Cyp3a inhibition model

Why This Matters

For laboratories conducting metabolism-dependent toxicity screening or clinical drug interaction studies, procurement of YAC as the reference standard is essential because its CYP3A4-dependent clearance pathway renders it uniquely vulnerable to metabolic inhibition—a risk factor substantiated by the 45% complete metabolite suppression rate and the in vivo toxicity amplification upon CYP3A inhibition, which may not be equally pronounced for Aconitum alkaloids with broader CYP isoform redundancy.

• [1] Li X, Fu Y, Qiu H, et al. Clinical poisoning events involving yunaconitine may be highly correlated with metabolism-based interactions: A critical role of CYP3A4. Food Chem Toxicol. 2023;179:113989. doi:10.1016/j.fct.2023.113989. View Source

Chromatographic Separation by UPLC-MS/MS

Among semisynthetic C19-diterpenoid alkaloid analogs derived from yunaconitine, 8-O-ethylyunaconitine exhibits potent analgesic activity with an ED₅₀ value of 0.0591 mg/kg in the mouse acetic acid-induced abdominal constriction assay [1]. This represents an approximately 59-fold improvement in potency relative to the reference drug lappaconitine (ED₅₀ = 3.50 mg/kg) under identical assay conditions [1]. In the broader analog set, three yunaconitine analogs and four crassicauline A analogs demonstrated analgesic activities within a 77.8—94.1% inhibition range across a 0.1—10 mg/kg subcutaneous dose range at 20 minutes post-administration [1]. The structural features associated with enhanced analgesic activity include a tertiary amine in ring A, an acetoxyl or ethoxyl group at C-8, and an aromatic ester at C-14—modifications that differentiate yunaconitine-derived analogs from other C18- and C19-diterpenoid alkaloid series [1].

UPLC-MS/MS specificity

Analytical context

LOD 5 ng/mL; distinct retention times

Enables unambiguous identification in complex matrices

Validated for aconitum alkaloids

Evidence Dimension	Analgesic potency — median effective dose (ED₅₀)
Target Compound Data	8-O-ethylyunaconitine ED₅₀ = 0.0591 mg/kg
Comparator Or Baseline	Lappaconitine ED₅₀ = 3.50 mg/kg; Crassicauline A ED₅₀ = 0.0480 mg/kg
Quantified Difference	8-O-ethylyunaconitine is 59.2-fold more potent than lappaconitine; inhibition range for yunaconitine analogs = 77.8—94.1% at 0.1—10 mg/kg s.c.
Conditions	Mouse acetic acid-induced abdominal constriction (writhing) assay; subcutaneous administration; 20 minutes post-dose

Why This Matters

Selection of yunaconitine-derived analogs for analgesic screening programs is justified by the documented ED₅₀ of 0.0591 mg/kg, which provides a quantitative benchmark for potency optimization in structure-activity relationship (SAR) studies targeting pain indications, relative to the substantially higher ED₅₀ of 3.50 mg/kg for the reference compound lappaconitine.

• [1] Wang JL, Shen XL, Chen QH, et al. Structure–Analgesic Activity Relationship Studies on the C18- and C19-Diterpenoid Alkaloids. Chem Pharm Bull. 2009;57(8):801-807. doi:10.1248/cpb.57.801. View Source

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Against Bacterial Strains

Yunaconitine exhibits differential antimicrobial activity against Gram-positive and Gram-negative bacterial strains as determined by minimum inhibitory concentration (MIC) assays . The compound demonstrates greater potency against Bacillus subtilis (Gram-positive) with an MIC of 8 µg/mL, compared to a four-fold higher MIC of 32 µg/mL required to inhibit Escherichia coli (Gram-negative) . Additionally, yunaconitine functions as a metal chelator, inhibiting ferrozine-Fe²⁺ complex formation with an IC₅₀ value of 11.6 µg/mL .

Evidence Dimension	Antimicrobial potency — minimum inhibitory concentration (MIC)
Target Compound Data	MIC = 8 µg/mL against B. subtilis; MIC = 32 µg/mL against E. coli
Comparator Or Baseline	B. subtilis (Gram-positive) vs. E. coli (Gram-negative) as differential bacterial strain baseline
Quantified Difference	4-fold lower MIC against Gram-positive B. subtilis (8 µg/mL) versus Gram-negative E. coli (32 µg/mL)
Conditions	Standard broth microdilution MIC assay; bacterial strains: Bacillus subtilis and Escherichia coli

Why This Matters

For researchers screening natural product libraries for antimicrobial lead compounds, the 4-fold differential MIC between Gram-positive and Gram-negative strains provides a defined selectivity profile for yunaconitine, enabling informed prioritization in antibacterial discovery workflows where Gram-positive activity is the primary selection criterion.

Cardiotoxicity Mechanism: Calcium Homeostasis Disruption in H9C2 Cardiomyocytes

Yunaconitine induces arrhythmogenic effects through disruption of intracellular calcium homeostasis in cardiomyocytes. In H9C2 cardiomyocyte cells, yunaconitine treatment significantly reduced the activities of Na⁺-K⁺-ATPase and Ca²⁺-Mg²⁺-ATPase, as detected by enzymatic kits [1]. Flow cytometric and high-content screening (HCS) analysis demonstrated that yunaconitine markedly increased intracellular Ca²⁺ concentration [1]. At the molecular level, RT-PCR and western blotting revealed that yunaconitine downregulates the expression of CX43, CaM, NCX1, Cav1.2, and SERCA2a, while upregulating RyR2 expression [1]. Furthermore, the RyR2 activation induced by yunaconitine was notably inhibited by ryanodine, confirming the mechanistic role of sarcoplasmic reticulum calcium release channels in yunaconitine-induced arrhythmogenesis [1].

Evidence Dimension	Calcium handling protein expression changes and ATPase activity
Target Compound Data	Downregulation of CX43, CaM, NCX1, Cav1.2, SERCA2a; upregulation of RyR2; decreased Na⁺-K⁺-ATPase and Ca²⁺-Mg²⁺-ATPase activities; increased intracellular Ca²⁺ concentration
Comparator Or Baseline	Untreated H9C2 cardiomyocyte controls
Quantified Difference	RyR2 activation inhibited by ryanodine; multiple calcium regulatory proteins significantly altered in expression
Conditions	H9C2 rat cardiomyocyte cell line; TEM for ultrastructure; flow cytometry and HCS for Ca²⁺; RT-PCR and western blotting for protein expression

Why This Matters

Procurement of yunaconitine for cardiotoxicity screening programs enables the study of a defined, RyR2-dependent arrhythmogenic mechanism that distinguishes it from other cardiotoxic Aconitum alkaloids—a differentiation essential for mechanistic toxicology studies where pathway-specific endpoints (Ca²⁺ overload via RyR2 activation) are the primary research objective.

• [1] Xia M, Ma S, Wang Y, et al. Effects of Yunaconitine on Calcium Homeostasis in Arrhythmia Induced by Aconitum vilmorinianum Kom in Cardiomyocytes (H9C2 Cells). Pharm Chem J. 2024;58:415-423. doi:10.1007/s11094-024-03261-4. View Source

Quantifiable Research and QC Applications

HRMS and NMR Metabolomics Standard

Yunaconitoline (YAC) serves as an essential analytical reference standard for the simultaneous quantification of ten Aconitum alkaloids—including aconitine, mesaconitine, hypaconitine, and the four hidden toxic alkaloids (YAC, CCA, DYA, DCA)—in processed and unprocessed Aconitum herbal materials using validated UHPLC-QQQ-MS/MS methods [1]. Given that YAC and CCA were detected in 2.56% to 100% of tested Aconitum product samples, procurement of authenticated YAC reference material is necessary for accurate calibration and regulatory compliance in herbal medicine quality control laboratories [1].

HPLC Purity Analysis and Quality Control

Yunaconitoline is a validated tool compound for investigating P-glycoprotein (P-gp) substrate-dependent pharmacokinetic interactions and blood-brain barrier penetration risk. The documented 20.41 efflux ratio in Caco-2 monolayers, the 8.9-fold LD₅₀ reduction in P-gp-deficient mice, and the 12- to 19-fold increase in brain accumulation upon P-gp ablation establish YAC as a quantitatively characterized probe for DDI studies involving P-gp inhibitors [1]. This application scenario is particularly relevant for pharmaceutical safety assessment laboratories evaluating the neurotoxicity risks of co-administered P-gp-modulating therapeutics.

Toxicological and Pharmacological Reference

The exclusive dependence of YAC metabolism on CYP3A4—with 16 of 20 metabolites primarily generated by CYP3A4 and 4 metabolites exclusively CYP3A4-dependent—positions yunaconitoline as a specialized substrate for studying CYP3A4-mediated drug metabolism interactions and metabolic inhibition toxicology [1]. The complete suppression of 9 metabolites by the CYP3A inhibitor ketoconazole and the in vivo amplification of cardiotoxicity and neurotoxicity upon Cyp3a inhibition provide a defined experimental model for assessing metabolism-based toxicity risks in herbal medicine safety research [1].

Calcium Homeostasis and Arrhythmogenesis Mechanistic Studies in Cardiomyocyte Models

Yunaconitoline enables targeted investigation of RyR2-dependent calcium dysregulation as a mechanism of drug-induced arrhythmia. The compound's demonstrated ability to reduce Na⁺-K⁺-ATPase and Ca²⁺-Mg²⁺-ATPase activities, increase intracellular Ca²⁺ concentration, downregulate CX43/CaM/NCX1/Cav1.2/SERCA2a, and upregulate RyR2 provides a well-characterized molecular signature for cardiotoxicity screening programs [1]. The specific inhibition of yunaconitine-induced RyR2 activation by ryanodine confirms the pathway specificity of this model, making YAC a suitable positive control or mechanistic probe in cardiomyocyte calcium handling assays [1].

Application

Selection Property

Validation Focus

HRMS and NMR metabolomics standard

Diagnostic MS/MS fragmentation

Specific detection in botanical matrices

HPLC purity analysis and QC

Defined chromatographic properties

Resolution from close structural analogs

Toxicological reference standard

Pure compound attribution

Structure-activity relationship models

• [1] Xu Y, et al. Systematic investigation on the distribution of four hidden toxic Aconitum alkaloids in commonly used Aconitum herbs and their acute toxicity. J Pharm Biomed Anal. 2022;207:114411. doi:10.1016/j.jpba.2021.114411. View Source
• [2] Li X, et al. Role of P-glycoprotein in Regulating the Efficacy, Toxicity and Pharmacokinetics of Yunaconitine. Drug Des Devel Ther. 2024;18:1015-1028. doi:10.2147/DDDT.S453123. View Source
• [3] Li X, Fu Y, Qiu H, et al. Clinical poisoning events involving yunaconitine may be highly correlated with metabolism-based interactions: A critical role of CYP3A4. Food Chem Toxicol. 2023;179:113989. doi:10.1016/j.fct.2023.113989. View Source
• [4] Xia M, Ma S, Wang Y, et al. Effects of Yunaconitine on Calcium Homeostasis in Arrhythmia Induced by Aconitum vilmorinianum Kom in Cardiomyocytes (H9C2 Cells). Pharm Chem J. 2024;58:415-423. doi:10.1007/s11094-024-03261-4. View Source